Cas no 1128-16-1 (3,5-dichloro-2-(trichloromethyl)pyridine)

• Product Name: 3,5-dichloro-2-(trichloromethyl)pyridine
• CAS No: 1128-16-1
• MF: C₆H₂Cl₅N
• MW: 265.351776599884
• CID: 213815
• PubChem ID: 14317
• Update Time: 2025-07-23

3,5-dichloro-2-(trichloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3,5-dichloro-2-(trichloromethyl)-
• 3,5-Dichloro-2-trichloromethyl pyridine'
• 3,5-dichloro-2-(trichloromethyl)pyridine
• NS00023658
• DTXSID9061540
• 3,5-dichloro-2-trichloromethyl pyridine
• Z56888688
• SCHEMBL3228865
• 3,5-Trichloro-2-(trichloromethyl)pyridine
• PWVHFDAKFGGYKJ-UHFFFAOYSA-N
• 1128-16-1
• EN300-18219222
• Pyridine, 3,5-dichloro-2-(trichloromethyl)-
• EINECS 214-435-0

• Inchi： 1S/C6H2Cl5N/c7-3-1-4(8)5(12-2-3)6(9,10)11/h1-2H
• InChI Key： PWVHFDAKFGGYKJ-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(=CN=1)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 262.86326
• Monoisotopic Mass: 262.862988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 2.0242 (rough estimate)
• Boiling Point: 413.88°C (rough estimate)
• Flash Point: 154.8°C
• Refractive Index: 1.6000 (estimate)
• PSA: 12.89

Additional information on 3,5-dichloro-2-(trichloromethyl)pyridine

Recent Advances in the Study of 3,5-Dichloro-2-(trichloromethyl)pyridine (CAS: 1128-16-1) in Chemical Biology and Pharmaceutical Research

3,5-Dichloro-2-(trichloromethyl)pyridine (CAS: 1128-16-1) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trichloromethyl and dichloro substitutions, serves as a critical intermediate in the synthesis of various agrochemicals, pharmaceuticals, and specialty chemicals. Recent studies have explored its potential as a building block for novel bioactive molecules, leveraging its reactivity and structural features to develop compounds with enhanced biological activity.

One of the most notable advancements in the study of 3,5-dichloro-2-(trichloromethyl)pyridine is its role in the development of nitrification inhibitors. Research published in the Journal of Agricultural and Food Chemistry (2023) demonstrated that derivatives of this compound exhibit potent inhibitory effects on soil nitrification processes, thereby improving nitrogen use efficiency in agricultural systems. The study highlighted the compound's ability to disrupt the enzymatic activity of ammonia-oxidizing bacteria, offering a sustainable solution to reduce environmental nitrogen losses.

In the pharmaceutical domain, 3,5-dichloro-2-(trichloromethyl)pyridine has been investigated as a precursor for the synthesis of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the design and evaluation of pyridine-based analogs derived from this compound, showing promising activity against drug-resistant bacterial strains. The researchers attributed the enhanced efficacy to the electron-withdrawing effects of the trichloromethyl group, which improved the compounds' binding affinity to bacterial targets.

Further investigations into the mechanistic aspects of 3,5-dichloro-2-(trichloromethyl)pyridine have revealed its potential in modulating enzyme activity. A recent Nature Chemical Biology publication (2023) elucidated the compound's interaction with cytochrome P450 enzymes, suggesting its utility as a probe for studying enzyme inhibition and activation. These findings open new avenues for the development of enzyme-targeted therapeutics and diagnostic tools.

Despite its promising applications, challenges remain in the large-scale synthesis and environmental impact of 3,5-dichloro-2-(trichloromethyl)pyridine. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce hazardous byproducts. A 2023 Green Chemistry article detailed a solvent-free catalytic approach that significantly enhanced the sustainability of the production process. Additionally, ecotoxicological studies are underway to assess the long-term effects of this compound and its derivatives on non-target organisms.

In conclusion, 3,5-dichloro-2-(trichloromethyl)pyridine (CAS: 1128-16-1) continues to be a focal point of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from agrochemicals to antimicrobials and enzyme modulators, underscore its importance in advancing both fundamental and applied research. Future studies are expected to further explore its potential in drug discovery and sustainable chemistry, addressing current limitations and expanding its utility.